Cas no 61497-41-4 (Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-)

• Product Name: Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-
• CAS No: 61497-41-4
• MF: C₁₃H₁₁NO₄S₂
• MW: 309.36074090004
• CID: 477130
• PubChem ID: 9279143
• Update Time: 2025-04-19

Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(methylsulfonyl)-2-nitro-1-(phenylthio)-
• 4-methylsulfonyl-2-nitro-1-phenylsulfanylbenzene
• 61497-41-4
• DTXSID50429409
• AKOS008568405

• Inchi： 1S/C13H11NO4S2/c1-20(17,18)11-7-8-13(12(9-11)14(15)16)19-10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： ULALYSKGJBOWOY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])SC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.01303
• Monoisotopic Mass: 309.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 77.28